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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Amino-3-(thiazol-4-yl)propanoic acid, particularly its L-enantiomer known as L-4-

Thiazolylalanine, is a non-proteinogenic, sulfur-containing amino acid derivative. It features a

thiazole ring attached to an alanine backbone, a structural motif that imparts unique chemical

properties and significant biological activity.[1] This compound serves as a crucial building

block in medicinal chemistry for the synthesis of bioactive peptides, enzyme inhibitors, and

other pharmaceutical compounds.[1][2] Notably, it has gained prominence in the cosmetic and

dermatological fields, under the trade name Protinol™, for its efficacy in improving skin health.

[3][4][5] Its applications are being explored in the development of drugs for neurological

disorders, as well as for its potential antifungal and antibacterial properties.[1][2]

Chemical Structure and Properties
The molecular structure consists of a central alpha-carbon bonded to an amino group, a

carboxylic acid group, a hydrogen atom, and a methylene group linked to the 4-position of a

thiazole ring. The presence of the thiazole heterocycle is key to its function and reactivity.
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Visualizing the Structure
Caption: 2D structure of 2-Amino-3-(thiazol-4-yl)propanoic acid.

Physicochemical Properties
The key chemical and physical properties of (S)-2-Amino-3-(thiazol-4-yl)propanoic acid are

summarized below.

Property Value Reference

IUPAC Name
(2S)-2-amino-3-(1,3-thiazol-4-

yl)propanoic acid
PubChem CID: 2761495

Synonyms
L-4-Thiazolylalanine, (S)-3-(4-

Thiazolyl)alanine, Protinol™
[3][4][5]

CAS Number 119433-80-6 PubChem CID: 2761495

Molecular Formula C₆H₈N₂O₂S PubChem CID: 2761495

Molecular Weight 172.21 g/mol PubChem CID: 2761495

Appearance
White to off-white crystalline

solid
[1]

Solubility Slightly soluble in water [1]

Hydrogen Bond Donor Count 2 PubChem CID: 2761495

Hydrogen Bond Acceptor

Count
4 PubChem CID: 2761495

XLogP3-AA -2.3 PubChem CID: 2761495

Experimental Protocols
Synthesis via Asymmetric Strecker Reaction
A common method for producing chiral α-amino acids like L-4-Thiazolylalanine is through

asymmetric synthesis. While specific industrial protocols are proprietary, a representative

laboratory-scale synthesis can be adapted from established methodologies for similar non-
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natural amino acids. One such approach is the Strecker synthesis, which involves the reaction

of an aldehyde, ammonia, and cyanide, followed by hydrolysis. The chirality is introduced using

a chiral auxiliary or catalyst.

Workflow for Asymmetric Synthesis

Thiazole-4-carbaldehyde

Chiral Iminium Intermediate

+

Ammonia & Chiral Auxiliary
(e.g., (R)-phenylglycinol)

α-Aminonitrile

+

Cyanide Source
(e.g., TMSCN)

Acid Hydrolysis
(e.g., 6M HCl, reflux)

Purification
(Ion-exchange chromatography)

(S)-2-Amino-3-(thiazol-4-yl)propanoic acid
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Caption: General workflow for asymmetric synthesis.

Detailed Methodology:
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Imine Formation: Thiazole-4-carbaldehyde is reacted with a chiral amine (e.g., (R)-

phenylglycinol) in a suitable solvent like methanol at room temperature to form a chiral imine

intermediate. The reaction is typically monitored by TLC until completion.

Cyanation (Strecker Reaction): A cyanide source, such as trimethylsilyl cyanide (TMSCN), is

added to the solution containing the chiral imine at a reduced temperature (e.g., 0°C to

-20°C). This addition across the C=N double bond forms the corresponding α-aminonitrile.

The diastereoselectivity of this step is directed by the chiral auxiliary.

Hydrolysis and Auxiliary Removal: The resulting α-aminonitrile is subjected to harsh acidic

hydrolysis (e.g., refluxing in 6M HCl). This process converts the nitrile group to a carboxylic

acid and cleaves the chiral auxiliary, which can often be recovered.

Purification: The final product, the racemic or enantiomerically enriched amino acid, is

isolated from the reaction mixture. Purification is typically achieved using ion-exchange

chromatography, exploiting the amphoteric nature of the amino acid. The enantiomeric

excess can be determined by chiral HPLC.

Note: Alternative methods include enzymatic resolution of a racemic mixture, where an enzyme

selectively acylates or hydrolyzes one enantiomer, allowing for the separation of the two.[1]

Biological Activity and Signaling Pathways
L-4-Thiazolylalanine (Protinol™) has demonstrated significant efficacy in dermatology by

modulating key structural and inflammatory pathways in the skin.[5][6] In vitro studies on 3D

human skin models have shown that it enhances the structural integrity of the dermis and

epidermis.[5]

Mechanism of Action in Skin Aging
The compound has a dual-action mechanism that addresses both structural degradation and

inflammation associated with skin aging. It stimulates fibroblasts to increase the production of

essential extracellular matrix (ECM) components while simultaneously downregulating

inflammatory responses.

Key observed effects include:
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Increased Dermal Protein Production: Significantly boosts the synthesis of Hyaluronic Acid

(HA) and Pro-collagen I, which are crucial for skin hydration, firmness, and elasticity.[5]

Anti-inflammatory Effects: Decreases the expression of inflammatory genes, which helps to

mitigate chronic low-grade inflammation ("inflammaging") that accelerates the aging process.

[5]

Enhanced Skin Barrier: Improves the strength and integrity of the skin barrier, which is vital

for protection against environmental stressors and preventing water loss.[3][4]

Accelerated Repair: Shows beneficial effects in wound closure and skin repair mechanisms.

[3][4]
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Caption: Signaling effects of L-4-Thiazolylalanine in skin cells.

This multifaceted activity makes 2-Amino-3-(thiazol-4-yl)propanoic acid a compelling

ingredient for advanced skincare formulations aimed at counteracting the visible signs of aging.
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[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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